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Abstract
But-3-enoyl chloride, an acyl chloride containing a terminal vinyl group, is a versatile

bifunctional reagent in organic synthesis. Its reactivity as both an acylating agent and a

participant in addition reactions makes it a valuable building block for a diverse range of

molecular architectures. This technical guide provides a comprehensive overview of the

chemical structure, physical and chemical properties, synthesis, and reactivity of but-3-enoyl
chloride. Detailed experimental protocols for its synthesis and a representative reaction are

presented, along with its spectroscopic signature.

Chemical Structure and Identification
But-3-enoyl chloride, also known as 3-butenoyl chloride, possesses a four-carbon chain with

a carbonyl chloride group at one end and a vinyl group at the other.[1][2] This unique

arrangement of functional groups underpins its diverse chemical reactivity.

Chemical Structure:

Identifiers[1][3]
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Identifier Value

IUPAC Name but-3-enoyl chloride

CAS Number 1470-91-3

Molecular Formula C4H5ClO

Molecular Weight 104.53 g/mol

SMILES C=CCC(=O)Cl

InChI InChI=1S/C4H5ClO/c1-2-3-4(5)6/h2H,1,3H2

Physicochemical Properties
But-3-enoyl chloride is a colorless to yellow or brown liquid with a pungent odor.[3][4] A

summary of its key physical properties is provided in the table below.

Physical Properties of But-3-enoyl Chloride[3][5]

Property Value

Boiling Point 99.545 °C at 760 mmHg

Density 1.065 g/cm³

Flash Point 21.102 °C

Refractive Index 1.427

Synthesis of But-3-enoyl Chloride
The most common and efficient method for the synthesis of but-3-enoyl chloride is the

reaction of but-3-enoic acid with thionyl chloride (SOCl₂).[2] This reaction proceeds through a

nucleophilic acyl substitution mechanism where the hydroxyl group of the carboxylic acid is

replaced by a chloride ion.

Reaction Mechanism
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The synthesis of but-3-enoyl chloride from but-3-enoic acid using thionyl chloride follows a

well-established pathway for the conversion of carboxylic acids to acyl chlorides.

But-3-enoic Acid Chlorosulfite Ester Intermediate
+ SOCl₂

Thionyl Chloride (SOCl₂)

But-3-enoyl Chloride

- SO₂

- HCl

SO₂ (gas)

HCl (gas)

Click to download full resolution via product page

Caption: Synthesis of But-3-enoyl Chloride.

Experimental Protocol: Synthesis from But-3-enoic Acid
The following protocol is a general procedure for the synthesis of acyl chlorides from carboxylic

acids using thionyl chloride and can be adapted for but-3-enoyl chloride.[6]

Materials:

But-3-enoic acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., dichloromethane or neat)

Round-bottom flask

Reflux condenser
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Stirring apparatus

Heating mantle

Distillation apparatus

Procedure:

In a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place

but-3-enoic acid.

Slowly add an excess of thionyl chloride (typically 2-3 equivalents) to the flask at room

temperature. The reaction is often performed neat or in an anhydrous solvent.

The reaction mixture is then heated to reflux for 1-3 hours. The progress of the reaction can

be monitored by the cessation of gas evolution (SO₂ and HCl).

After the reaction is complete, the excess thionyl chloride is removed by distillation, often

under reduced pressure.

The resulting crude but-3-enoyl chloride can be purified by fractional distillation.

Reactivity and Applications
But-3-enoyl chloride is a highly reactive compound due to the presence of the acyl chloride

functional group, which is a potent electrophile.[2] It readily undergoes nucleophilic acyl

substitution reactions with a variety of nucleophiles.[2] The vinyl group can also participate in

various addition reactions.

Nucleophilic Acyl Substitution
But-3-enoyl chloride reacts with nucleophiles such as alcohols, amines, and carbanions to

form the corresponding esters, amides, and ketones, respectively.[2]
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But-3-enoyl Chloride Tetrahedral Intermediate+ Nu-H

Nucleophile (Nu-H)

Acyl Substitution Product- HCl

HCl

Click to download full resolution via product page

Caption: Nucleophilic Acyl Substitution Mechanism.

Friedel-Crafts Acylation
A significant application of but-3-enoyl chloride is in Friedel-Crafts acylation reactions, where

it is used to introduce the but-3-enoyl group onto an aromatic ring in the presence of a Lewis

acid catalyst, such as aluminum chloride (AlCl₃).

Experimental Workflow: Friedel-Crafts Acylation
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Caption: Friedel-Crafts Acylation Workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b074866?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data
The structure of but-3-enoyl chloride can be confirmed using various spectroscopic

techniques. While experimentally obtained spectra are the gold standard, predicted data can

provide valuable insights.

Predicted Spectroscopic Data[3]

Spectroscopy Predicted Data

¹H NMR

Predicted shifts for protons on the vinyl group

and the methylene group adjacent to the

carbonyl.

¹³C NMR

Predicted shifts for the carbonyl carbon, the two

sp² carbons of the vinyl group, and the sp³

carbon.

IR Spectroscopy

Characteristic absorption bands for the C=O

stretch of the acyl chloride, the C=C stretch of

the alkene, and C-H stretches.

Note: For definitive structural elucidation, it is crucial to acquire and interpret experimental

spectroscopic data.

Safety and Handling
But-3-enoyl chloride is a corrosive and flammable liquid.[4] It should be handled with

appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, in

a well-ventilated fume hood. It is sensitive to moisture and will react with water to produce

hydrochloric acid. Store in a cool, dry, and well-ventilated area away from incompatible

substances.

Conclusion
But-3-enoyl chloride is a valuable and reactive building block in organic synthesis. Its dual

functionality allows for the construction of complex molecules through both acylation and

alkene addition pathways. A thorough understanding of its properties, synthesis, and reactivity
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is essential for its effective utilization in research and development, particularly in the fields of

medicinal chemistry and materials science. This guide provides a foundational understanding

for professionals working with this versatile reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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